Cas no 1352527-47-9 (Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine)

• Product Name: Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine
• CAS No: 1352527-47-9
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5217886
• Update Time: 2025-08-05

Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine Chemical and Physical Properties

Names and Identifiers

• Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine
• 2-Pyridinamine, N,3-dimethyl-5-[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]-

• Inchi： 1S/C18H23N3O2S/c1-13-6-8-16(9-7-13)24(22,23)21-10-4-5-17(21)15-11-14(2)18(19-3)20-12-15/h6-9,11-12,17H,4-5,10H2,1-3H3,(H,19,20)
• InChI Key： MFIRWLDVCUJTOP-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=C(C2CCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1C

Additional information on Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine

Introduction to Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine (CAS No. 1352527-47-9)

Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine, with the CAS registry number 1352527-47, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a methyl group attached to a pyridine ring substituted with a pyrrolidine moiety and a tosyl group. The combination of these structural elements suggests potential applications in various therapeutic areas, particularly in the development of targeted therapies and signal transduction inhibitors.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of similar compounds, which has facilitated further exploration of their biological activities. For instance, studies have shown that analogs of this compound exhibit potent inhibitory effects on key enzymes involved in cancer progression and neurodegenerative diseases. These findings underscore the importance of understanding the structure-function relationships in such molecules.

One of the most intriguing aspects of Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine is its ability to modulate cellular signaling pathways. Specifically, it has been demonstrated to interact with proteins involved in the PI3K/AKT/mTOR pathway, which is a critical regulator of cell growth, survival, and metabolism. Dysregulation of this pathway is implicated in numerous pathological conditions, including cancer and diabetes. Therefore, compounds like this one hold promise as potential therapeutic agents for these conditions.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies conducted in preclinical models have revealed favorable absorption profiles and moderate clearance rates, suggesting that it may have suitable bioavailability for systemic administration. However, further investigations are required to fully characterize its pharmacokinetic behavior and safety profile in humans.

In terms of applications, Methyl-{3-methyl...